3-Oxo-1-phenyl-1,3-dihydro-2-benzofuran-1-carboxamide

• CAS RN: 6319-77-3
• Molecular Formula: C15H11NO3
• Molecular Weight: 253.25 g/mol
• IUPAC Name: 3-oxo-1-phenyl-2-benzofuran-1-carboxamide
• InChI: InChI=1S/C15H11NO3/c16-14(18)15(10-6-2-1-3-7-10)12-9-5-4-8-11(12)13(17)19-15/h1-9H,(H2,16,18)
• InChI Key: KQQLLDIJRNGTHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2(C3=CC=CC=C3C(=O)O2)C(=O)N

Description

3-Oxo-1-phenyl-1,3-dihydro-2-benzofuran-1-carboxamide is a useful research compound. Its molecular formula is C15H11NO3 and its molecular weight is 253.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-benzoylbenzoic acid (75 g), potassium cyanide (35 g), and glacial acetic acid (175 mL) was heated at 115-125° C. in a sealed pressure bottle for 70 h. After cooling to ambient temperature, the precipitated solid was collected by filtration, washed with water and ethanol then crystallized from ethanol to give the title compound (45 g), m. p. 225-227° C.